Cas no 2228608-10-2 (2-(2-azidoethyl)quinoxaline)

• Product Name: 2-(2-azidoethyl)quinoxaline
• CAS No: 2228608-10-2
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 6280622
• PubChem ID: 152182708
• Update Time: 2025-08-05

2-(2-azidoethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)quinoxaline
• EN300-1824139
• 2228608-10-2

• Inchi： 1S/C10H9N5/c11-15-13-6-5-8-7-12-9-3-1-2-4-10(9)14-8/h1-4,7H,5-6H2
• InChI Key： VRPJFVYWVMQLSC-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=CC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 199.08579531g/mol
• Monoisotopic Mass: 199.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.1Ų

Additional information on 2-(2-azidoethyl)quinoxaline

Introduction to 2-(2-azidoethyl)quinoxaline (CAS No. 2228608-10-2)

2-(2-azidoethyl)quinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 2228608-10-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the quinoxaline class, a heterocyclic structure known for its diverse pharmacological properties. The presence of an azido functional group at the 2-position of the ethyl chain introduces unique reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The quinoxaline core is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory effects. The introduction of the azido group at the 2-position of the ethyl chain in 2-(2-azidoethyl)quinoxaline enhances its potential as a building block for further chemical modifications. This modification allows for selective reactions such as nucleophilic substitution, which can be exploited to develop new derivatives with tailored biological properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(2-azidoethyl)quinoxaline, making it more accessible for research purposes. The synthesis typically involves the reaction of 2-aminoquinazoline derivatives with ethyl chloroformate followed by nucleophilic substitution with sodium azide. This approach provides a straightforward route to obtain high-purity material suitable for structural elucidation and biological evaluation.

The pharmacological potential of 2-(2-azidoethyl)quinoxaline has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. One notable area of interest is its potential as an inhibitor of kinases, which are frequently dysregulated in cancer cells. The azido group serves as a handle for further derivatization, allowing chemists to attach molecules that can selectively target specific kinases or other therapeutic targets.

In addition to its kinase inhibition properties, 2-(2-azidoethyl)quinoxaline has shown promise in other therapeutic contexts. For instance, studies have demonstrated its ability to modulate inflammatory pathways by interacting with cyclooxygenase (COX) enzymes or other mediators of inflammation. The versatility of this compound lies in its ability to be modified at multiple positions, enabling the design of molecules with enhanced potency and selectivity.

The use of computational methods has also played a crucial role in understanding the binding modes of 2-(2-azidoethyl)quinoxaline to biological targets. Molecular docking simulations have been employed to predict how this compound might interact with proteins such as kinases or transcription factors. These simulations provide valuable insights into the structural features that contribute to its binding affinity and help guide the design of more effective derivatives.

Another exciting application of 2-(2-azidoethyl)quinoxaline is in the development of radiolabeled probes for imaging studies. The azido group can be selectively radiolabeled with isotopes such as Carbon-11 or Fluorine-18, making it possible to visualize biological processes non-invasively using positron emission tomography (PET). This approach has been particularly useful in cancer research, where PET imaging helps in early detection and monitoring of tumor progression.

The synthesis and application of 2-(2-azidoethyl)quinoxaline also highlight the importance of green chemistry principles in modern drug discovery. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. The efficient preparation of this compound exemplifies how innovative methodologies can contribute to sustainable chemical synthesis while maintaining high yields and purity standards.

Future directions in the study of 2-(2-azidoethyl)quinoxaline may include exploring its potential as an adjuvant therapy alongside existing treatments for various diseases. By understanding how this compound interacts with biological systems at a molecular level, scientists can identify new therapeutic strategies that leverage its unique chemical properties. Additionally, further investigation into its mechanism of action may uncover novel insights into disease pathogenesis and provide opportunities for developing next-generation therapeutics.

In conclusion, 2-(2-azidoethyl)quinoxaline (CAS No. 2228608-10-2) represents a promising scaffold for medicinal chemistry research due to its versatile structure and potential biological activities. The presence of an azido group enhances its utility as a building block for drug discovery, enabling selective modifications and diverse applications. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future prospects for this compound are bound to expand, offering new opportunities for therapeutic development.